4-phenyl-3-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-pyrazol-5-amine

• IUPAC Name: (3-amino-4-phenyl-1H-pyrazol-5-yl)-[2-(trifluoromethyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C15H15F3N4O2/c16-15(17,18)10-8-22(6-7-24-10)14(23)12-11(13(19)21-20-12)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H3,19,20,21)
• InChI Key: WCHSQOQLHQHSBB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=C(C(=NN2)N)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C15H15F3N4O2
• Molecular Weight: 340.30 g/mol

Description

4-phenyl-3-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-pyrazol-5-amine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for investigating biological and chemical processes.

Mechanism of Action

The mechanism of action of 4-phenyl-3-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-pyrazol-5-amine is complex and involves multiple pathways. It has been shown to inhibit the activity of certain enzymes, such as protein kinases, and to modulate the expression of various genes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific biological system being studied. It has been shown to affect cellular signaling pathways, protein synthesis, and gene expression, among other processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-phenyl-3-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-pyrazol-5-amine in lab experiments is its specificity and potency. It can be used to selectively target specific biological pathways and can be effective at low concentrations. However, one limitation is that it can be difficult to synthesize and purify, which can limit its availability for research.

Future Directions

There are many potential future directions for research involving 4-phenyl-3-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-pyrazol-5-amine. One area of interest is its potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and to identify new biological targets for this compound. Finally, advances in synthetic methods may lead to the development of new analogs with improved properties and efficacy.

Synthesis Methods

The synthesis of 4-phenyl-3-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1H-pyrazol-5-amine involves several steps, including the reaction of 4-phenylpyrazole with trifluoromethylmorpholine and subsequent carbonylation. The resulting product is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

This compound has been used in a variety of scientific research applications, including drug discovery, chemical biology, and neuroscience. It has been shown to have potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease, due to its ability to modulate specific biological pathways.